Cacotheline
Cacotheline
Brand Name:
Vulcanchem
CAS No.:
561-20-6
VCID:
VC0559744
InChI:
InChI=1S/C21H21N3O7/c25-12-6-11-17(18(19(12)28)24(29)30)22-20-16-10-5-14-21(11,20)2-3-23(14)8-9(10)1-4-31-13(16)7-15(26)27/h1,6,10,13-14,16,20,22H,2-5,7-8H2,(H,26,27)
SMILES:
C1CN2CC3=CCOC(C4C3CC2C15C4NC6=C(C(=O)C(=O)C=C56)[N+](=O)[O-])CC(=O)O
Molecular Formula:
C21H21N3O7
Molecular Weight:
427.4 g/mol
Cacotheline
CAS No.: 561-20-6
Inhibitors
VCID: VC0559744
Molecular Formula: C21H21N3O7
Molecular Weight: 427.4 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 561-20-6 |
|---|---|
| Product Name | Cacotheline |
| Molecular Formula | C21H21N3O7 |
| Molecular Weight | 427.4 g/mol |
| IUPAC Name | 2-(9-nitro-7,8-dioxo-15-oxa-1,11-diazahexacyclo[16.3.1.04,12.04,21.05,10.013,19]docosa-5,9,17-trien-14-yl)acetic acid |
| Standard InChI | InChI=1S/C21H21N3O7/c25-12-6-11-17(18(19(12)28)24(29)30)22-20-16-10-5-14-21(11,20)2-3-23(14)8-9(10)1-4-31-13(16)7-15(26)27/h1,6,10,13-14,16,20,22H,2-5,7-8H2,(H,26,27) |
| Standard InChIKey | IVEMPCACOMNRGI-UHFFFAOYSA-N |
| SMILES | C1CN2CC3=CCOC(C4C3CC2C15C4NC6=C(C(=O)C(=O)C=C56)[N+](=O)[O-])CC(=O)O |
| Canonical SMILES | C1CN2CC3=CCOC(C4C3CC2C15C4NC6=C(C(=O)C(=O)C=C56)[N+](=O)[O-])CC(=O)O |
| PubChem Compound | 221125 |
| Last Modified | Aug 15 2023 |
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